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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for utilizing

Avitriptan to induce Cytochrome P450 1A1 (CYP1A1) expression in hepatocytes. The

information is intended for researchers in drug metabolism, toxicology, and pharmacology to

study the effects of Avitriptan on gene expression and its potential as a tool for investigating

the Aryl Hydrocarbon Receptor (AhR) signaling pathway.

Introduction
Avitriptan, an antimigraine drug from the triptan class, has been identified as a ligand and

agonist of the human Aryl Hydrocarbon Receptor (AhR).[1][2][3][4] Activation of AhR by

Avitriptan initiates a signaling cascade that leads to the induction of target genes, most

notably CYP1A1, a key enzyme involved in the metabolism of xenobiotics.[1] This induction is

observed to be cell-type specific, with strong effects in immortalized human hepatocytes and

colon carcinoma cells, but not in primary human hepatocytes in culture. The induction of

CYP1A1 by Avitriptan is strictly dependent on the presence of a functional AhR.

Understanding the interaction between Avitriptan and the AhR-CYP1A1 signaling pathway is

crucial for evaluating its potential off-label therapeutic applications and for characterizing its

drug-drug interaction profile.
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Data Presentation
The following tables summarize the quantitative data regarding the induction of CYP1A1 by

Avitriptan in various cell lines.

Table 1: Induction of CYP1A1 mRNA in Immortalized Human Hepatocytes (MIHA Cells)

Treatment
Fold Induction of CYP1A1 mRNA (relative
to vehicle control)

TCDD (10 nM) ~150-fold

Avitriptan (10 µM) ~215-fold

Donitriptan (10 µM) ~16-fold

Data extracted from studies on immortalized human hepatocytes (MIHA) after 24 hours of

treatment.

Table 2: Agonistic Activity of Triptans on AhR in a Reporter Gene Assay

Compound (10 µM) AhR Activation (relative to TCDD)

Avitriptan Significant activation

Donitriptan Lesser activation

Other triptans Very weak or no activation

This table summarizes the findings from reporter gene assays in human hepatoma cells (AZ-

AHR).

Signaling Pathway
The induction of CYP1A1 by Avitriptan is mediated through the classical Aryl Hydrocarbon

Receptor (AhR) signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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